Cas no 1314952-30-1 (Benzo[c][1,2,5]oxadiazol-4-ylmethanamine)

Benzo[c][1,2,5]oxadiazol-4-ylmethanamine is a heterocyclic amine derivative featuring a fused benzoxadiazole core, which imparts unique electronic and structural properties. This compound is valued in pharmaceutical and materials research due to its potential as a building block for bioactive molecules or optoelectronic materials. The oxadiazole moiety enhances stability and electron-accepting capabilities, while the primary amine group provides a reactive handle for further functionalization. Its rigid aromatic structure contributes to improved thermal and chemical stability, making it suitable for applications in drug discovery, fluorescent probes, or polymer chemistry. The compound's well-defined reactivity profile allows for precise modifications, facilitating its use in targeted synthetic pathways.

Benzo[c][1,2,5]oxadiazol-4-ylmethanamine structure

1314952-30-1 structure

Product Name:Benzo[c][1,2,5]oxadiazol-4-ylmethanamine

CAS No:1314952-30-1

MF:C₇H₇N₃O

MW:149.149980783463

CID:4938010

Update Time:2025-10-13

Benzo[c][1,2,5]oxadiazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- Benzo[c][1,2,5]oxadiazol-4-ylmethanamine
- Inchi： 1S/C7H7N3O/c8-4-5-2-1-3-6-7(5)10-11-9-6/h1-3H,4,8H2
- InChI Key： NYGJSNSHXJNZPH-UHFFFAOYSA-N
- SMILES： O1N=C2C=CC=C(CN)C2=N1

Computed Properties

Exact Mass: 149.058911855 g/mol
Monoisotopic Mass: 149.058911855 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 64.9
Molecular Weight: 149.15

Benzo[c][1,2,5]oxadiazol-4-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099197-5g	Benzo[c][1,2,5]oxadiazol-4-ylmethanamine	1314952-30-1	97%	5g	1,420.40 USD	2021-06-17
Alichem	A019099197-10g	Benzo[c][1,2,5]oxadiazol-4-ylmethanamine	1314952-30-1	97%	10g	2,110.50 USD	2021-06-17
Alichem	A019099197-25g	Benzo[c][1,2,5]oxadiazol-4-ylmethanamine	1314952-30-1	97%	25g	3,350.00 USD	2021-06-17
Enamine	EN300-6769446-0.05g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	0.05g	$768.0	2025-03-12
Enamine	EN300-6769446-0.1g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	0.1g	$804.0	2025-03-12
Enamine	EN300-6769446-0.25g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	0.25g	$840.0	2025-03-12
Enamine	EN300-6769446-0.5g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	0.5g	$877.0	2025-03-12
Enamine	EN300-6769446-1.0g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	1.0g	$914.0	2025-03-12
Enamine	EN300-6769446-2.5g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	2.5g	$1791.0	2025-03-12
Enamine	EN300-6769446-5.0g	(2,1,3-benzoxadiazol-4-yl)methanamine	1314952-30-1	95.0%	5.0g	$2650.0	2025-03-12

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on Benzo[c][1,2,5]oxadiazol-4-ylmethanamine

Recent Advances in the Study of Benzo[c][1,2,5]oxadiazol-4-ylmethanamine (CAS: 1314952-30-1)

Benzo[c][1,2,5]oxadiazol-4-ylmethanamine (CAS: 1314952-30-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the role of Benzo[c][1,2,5]oxadiazol-4-ylmethanamine as a versatile building block in the synthesis of novel pharmacophores. Its benzoxadiazole core is known for its electron-withdrawing properties, which can enhance the binding affinity of small molecules to biological targets. Researchers have exploited this feature to design inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the key advancements in the study of this compound is its application in the development of fluorescent probes. The benzoxadiazole moiety exhibits strong fluorescence, making it an ideal candidate for imaging applications. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of Benzo[c][1,2,5]oxadiazol-4-ylmethanamine derivatives as selective fluorescent labels for detecting reactive oxygen species (ROS) in live cells. This innovation opens new avenues for studying oxidative stress-related pathologies.

In addition to its fluorescent properties, Benzo[c][1,2,5]oxadiazol-4-ylmethanamine has been investigated for its potential as a covalent inhibitor. A 2023 study in ACS Chemical Biology reported the design of covalent inhibitors targeting the SARS-CoV-2 main protease (Mpro). The researchers incorporated the benzoxadiazole scaffold into the inhibitor structure, which resulted in improved binding kinetics and selectivity. This finding underscores the compound's utility in addressing emerging infectious diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Benzo[c][1,2,5]oxadiazol-4-ylmethanamine derivatives. Issues such as poor solubility and metabolic instability have been reported in preclinical studies. However, recent efforts in prodrug design and formulation strategies, such as nanoparticle encapsulation, have shown potential in overcoming these limitations. A study published in Molecular Pharmaceutics in early 2024 highlighted the successful delivery of a benzoxadiazole-based prodrug using biodegradable polymeric nanoparticles, achieving enhanced bioavailability and reduced toxicity.

In conclusion, Benzo[c][1,2,5]oxadiazol-4-ylmethanamine (CAS: 1314952-30-1) represents a promising scaffold in medicinal chemistry, with applications ranging from fluorescent probes to covalent inhibitors. Ongoing research continues to explore its full potential, addressing current limitations and expanding its therapeutic scope. Future studies are expected to focus on optimizing its physicochemical properties and exploring novel biological targets, further solidifying its role in drug discovery and chemical biology.